Cas no 2138421-73-3 ((4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine)

• Product Name: (4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine
• CAS No: 2138421-73-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6281370
• PubChem ID: 165848389
• Update Time: 2025-09-23

(4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine
• 2138421-73-3
• EN300-715418
• (4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine

• Inchi： 1S/C11H20N2O2/c1-2-11(7-12)8-13(5-6-15-11)10(14)9-3-4-9/h9H,2-8,12H2,1H3
• InChI Key： QGTLXXUQVDYFNF-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2CC2)=O)CC1(CN)CC

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on (4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine

Comprehensive Overview of (4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine (CAS No. 2138421-73-3)

The compound (4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine (CAS No. 2138421-73-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropanecarbonyl and ethylmorpholin moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 2138421-73-3 is its role in the development of central nervous system (CNS) therapeutics. With the rising prevalence of neurological disorders such as Alzheimer's and Parkinson's disease, the demand for novel neuroactive compounds has surged. The morpholine ring in this compound is known for its ability to enhance blood-brain barrier penetration, a critical factor in CNS drug design. This aligns with current trends in precision medicine and personalized therapeutics, where researchers are actively seeking molecules with optimized pharmacokinetic properties.

From a synthetic chemistry perspective, (4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine offers versatility due to its reactive primary amine group and carbonyl functionality. These features enable its use in click chemistry and bioconjugation, which are widely employed in proteomics and drug delivery systems. The cyclopropane ring, known for its metabolic stability, further enhances the compound's suitability for lead optimization in drug development pipelines.

In the context of green chemistry and sustainable synthesis, CAS No. 2138421-73-3 has been explored as a building block for eco-friendly catalysts and biodegradable materials. This resonates with the global push toward environmentally benign chemical processes, a topic frequently searched by academic and industrial chemists alike. Its potential in catalysis and material science underscores its multidisciplinary relevance.

Quality control and analytical characterization of (4-Cyclopropanecarbonyl-2-ethylmorpholin-2-yl)methanamine are critical for its applications. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, reflecting the compound's importance in analytical chemistry and quality assurance protocols.

Looking ahead, the future of 2138421-73-3 appears promising, with ongoing investigations into its structure-activity relationships (SAR) and potential as a scaffold for novel therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery and chemical biology. Its integration into high-throughput screening platforms further highlights its relevance in contemporary research.